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Compound of Interest

Compound Name: 5-Isobutylimidazolidine-2,4-dione

Cat. No.: B1294995

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 5-
Isobutylimidazolidine-2,4-dione (CAS RN: 67337-73-9). Adherence to these procedures is
critical for ensuring the safety of laboratory personnel and maintaining environmental
compliance. This guide is intended for researchers, scientists, and drug development
professionals who handle this compound.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is imperative to handle 5-Isobutylimidazolidine-
2,4-dione with caution in a well-ventilated area, preferably a chemical fume hood.[1]
Appropriate Personal Protective Equipment (PPE) must be worn at all times.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Source
Chemical safety goggles or a

Eye Protection , Y 9098 [1]
face shield.

_ Chemically resistant gloves

Hand Protection o [1]
(e.g., nitrile).

Body Protection Laboratory coat. [1]

Use only in a well-ventilated
) ) area. If dust or aerosols are
Respiratory Protection [1]
generated, a NIOSH-approved

respirator is recommended.

Step-by-Step Disposal Protocol

The disposal of 5-Isobutylimidazolidine-2,4-dione and its contaminated materials must be
managed as hazardous waste. Under no circumstances should this chemical be disposed of
down the drain or in regular solid waste.

» Waste Identification and Segregation:

o Isolate all waste containing 5-Isobutylimidazolidine-2,4-dione. This includes the pure
compound, solutions, and any contaminated labware (e.g., pipette tips, vials, and empty
containers).

o Segregate this waste stream from other laboratory wastes to prevent cross-contamination.
o Containerization:

o Use a dedicated, properly labeled, and sealed waste container for all 5-
Isobutylimidazolidine-2,4-dione waste.

o The container must be made of a material compatible with the chemical.

o The label should clearly state "Hazardous Waste" and identify the contents as "5-
Isobutylimidazolidine-2,4-dione".
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o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from incompatible materials, heat, and sources of ignition.[1]
o Professional Disposal:

o The disposal of 5-Isobutylimidazolidine-2,4-dione must be conducted through a licensed
hazardous waste disposal company.[1]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and proper disposal in accordance with all local, state, and federal regulations.

Chemical and Safety Data Summary

The following table summarizes key quantitative data for 5-lsobutylimidazolidine-2,4-dione.
Due to the limited availability of specific toxicological and environmental data, some information
is not available.
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Property Value Source
CAS Number 67337-73-9 [1]
Molecular Formula C7H12N202

Purity 95% [1]
Appearance Brown powder

Causes skin irritation (H315),
Causes serious eye irritation

Hazard Statements ) [1]
(H319), May cause respiratory

irritation (H335).

Acute Toxicity (Oral) Data not available
Acute Toxicity (Dermal) Data not available
Acute Toxicity (Inhalation) Data not available
Environmental Fate Data not available

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 5-
Isobutylimidazolidine-2,4-dione.

End: Compliant Disposal

Start: Generation of Segregate Waste Properly Label and Seal Store in a Designated Contact Environmental
idazolidine-2 4-dione Waste (Pure compound, solutions, labware) in a Dedicated Waste Container Hazardous Waste Area Health & Safety (EHS)

Click to download full resolution via product page

Disposal workflow for 5-Isobutylimidazolidine-2,4-dione.

By following these procedures, researchers and laboratory professionals can ensure the safe
and compliant disposal of 5-Isobutylimidazolidine-2,4-dione, thereby protecting themselves,
their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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